Cas no 4439-56-9 (N-[(furan-2-yl)methyl]aniline)
N-[(furan-2-yl)methyl]aniline structure
Product Name:N-[(furan-2-yl)methyl]aniline
CAS No:4439-56-9
MF:C11H11NO
MW:173.211142778397
MDL:MFCD00956422
CID:334508
PubChem ID:57541
Update Time:2025-04-19
N-[(furan-2-yl)methyl]aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanmethanamine,N-phenyl-
- N-(2-FURYLMETHYL)-N-PHENYLAMINE
- N-(furan-2-ylmethyl)aniline
- N-(2-furfurylmethyl)aniline
- N-(2-furylmethyl)aniline
- N-(furan-2-ylmethyl)benzenamine
- N-[(furan-2-yl)methyl]aniline
- N-Furfurylaniline
- N-(2-Furanylmethyl)aniline
- N-Phenylfurfurylamine
- NSC 97553
- furfuryl aniline
- N-(2-Furanylmethyl)-N-phenylamine
- FT-0693739
- HMS1373J16
- NSC97553
- AKOS000223195
- EN300-23491
- ChemDiv2_001622
- furfurylaniline
- Oprea1_660254
- 4439-56-9
- CHEMBL259701
- NSC-97553
- F1984-0266
- Z149094916
- HCYZEVXWZFESIN-UHFFFAOYSA-
- SCHEMBL2805209
- DTXSID70275627
- InChI=1/C11H11NO/c1-2-5-10(6-3-1)12-9-11-7-4-8-13-11/h1-8,12H,9H2
- N-(2-Furylmethyl)-N-phenylamine #
-
- MDL: MFCD00956422
- Inchi: 1S/C11H11NO/c1-2-5-10(6-3-1)12-9-11-7-4-8-13-11/h1-8,12H,9H2
- InChI Key: HCYZEVXWZFESIN-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CNC1C=CC=CC=1
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.2
- XLogP3: 2.5
Experimental Properties
- Density: 1.1256 g/cm3 (0 ºC)
- Boiling Point: 156-157 ºC (13 Torr)
- Flash Point: 123.7±20.4 ºC,
- Refractive Index: 1.607 (589.3 nm 25 ºC)
- Solubility: Very slightly soluble (0.52 g/l) (25 º C),
- PSA: 25.17000
- LogP: 2.96470
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N-[(furan-2-yl)methyl]aniline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-[(furan-2-yl)methyl]aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F864288-25mg |
N-Furfurylaniline |
4439-56-9 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F864288-50mg |
N-Furfurylaniline |
4439-56-9 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F864288-200mg |
N-Furfurylaniline |
4439-56-9 | 200mg |
$ 95.00 | 2022-06-04 | ||
| Enamine | EN300-23491-0.05g |
N-[(furan-2-yl)methyl]aniline |
4439-56-9 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-23491-0.1g |
N-[(furan-2-yl)methyl]aniline |
4439-56-9 | 95.0% | 0.1g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-23491-0.25g |
N-[(furan-2-yl)methyl]aniline |
4439-56-9 | 95.0% | 0.25g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-23491-0.5g |
N-[(furan-2-yl)methyl]aniline |
4439-56-9 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
| Enamine | EN300-23491-1.0g |
N-[(furan-2-yl)methyl]aniline |
4439-56-9 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-23491-2.5g |
N-[(furan-2-yl)methyl]aniline |
4439-56-9 | 95.0% | 2.5g |
$503.0 | 2025-03-21 | |
| Enamine | EN300-23491-5.0g |
N-[(furan-2-yl)methyl]aniline |
4439-56-9 | 95.0% | 5.0g |
$743.0 | 2025-03-21 |
N-[(furan-2-yl)methyl]aniline Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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